2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine

• IUPAC Name: 2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine
• InChI: InChI=1S/C8H10F2N2/c1-12(2)8-6(9)3-5(11)4-7(8)10/h3-4H,11H2,1-2H3
• InChI Key: AHECWGNIXYWULV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1F)N)F
• Molecular Formula: C8H10F2N2
• Molecular Weight: 172.18 g/mol

Description

2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine is a biochemical used for proteomics research. It has a molecular formula of C8H10F2N2 and a molecular weight of 172.18.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with two fluorine atoms and two amine groups attached to it. The amine groups are further substituted with two methyl groups.

Scientific Research Applications

Complexation and Photoinduced Electron-Transfer Reactions

• Application: In complexation and photoinduced electron-transfer reactions, 2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine is involved in the formation of solid complexes and perfluoroalkylated products. This suggests its utility in photochemical processes and materials science (Chen, Li, & Zhou, 1993).

Synthesis of Soluble Polyimides

• Application: This chemical plays a role in the synthesis of novel aromatic polyimides. These polyimides exhibit excellent solubility in various solvents, good thermal stability, and high glass-transition temperatures, making them suitable for high-performance material applications (Zhang et al., 2007).

Electrochromic Poly(Ether Sulfone)s Development

• Application: The compound is utilized in synthesizing novel electroactive aromatic poly(ether sulfone)s. These materials display good solubility, thermal stability, and are used in developing anodic electrochromic devices, indicating potential in electronic and optical applications (Huang et al., 2021).

Fluorinated Copoly(Pyridine Ether Imide)s

• Application: It is used in creating fluorinated copoly(pyridine ether imide)s, which exhibit exceptional thermal stability, mechanical properties, and optical transparency. Such properties suggest their use in advanced materials, particularly in high-temperature environments (Zhou et al., 2018).

Synthesis of Fluorinated Polyimides

• Application: The chemical is integral in synthesizing various fluorinated polyimides. These polyimides are characterized by low water absorption, high thermal stability, and excellent mechanical properties, making them suitable for use in aerospace and electronics (Madhra et al., 2002).

Development of Novel Soluble Fluorinated Polyamides

• Application: It is used to develop novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These polymers are characterized by high thermal stability, transparency, and mechanical strength, suggesting potential in high-performance plastics and coatings (Liu et al., 2013).

Fluorinated Polyimides from Aromatic Dianhydrides

• Application: The compound is used in the synthesis of fluorinated polyimides from various aromatic dianhydrides, offering high solubility and low color intensity. This application is significant in the production of advanced polymer materials (Yang & Hsiao, 2004).

Mechanism of Action

The mechanism of action of 2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine is not specified in the literature. It’s often used in proteomics research, but the exact biological activities are not mentioned.

Future Directions

The future directions for the use of 2,6-difluoro-1-N,1-N-dimethylbenzene-1,4-diamine are not specified in the literature. Given its use in proteomics research, it may continue to be a valuable tool in this field.